Cas no 2084131-31-5 (1,3,2-Dioxaborolane, 2,2'-[(diphenylsilylene)di-3,1-phenylene]bis[4,4,5,5-tetramethyl-)
1,3,2-Dioxaborolane, 2,2'-[(diphenylsilylene)di-3,1-phenylene]bis[4,4,5,5-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaborolane, 2,2'-[(diphenylsilylene)di-3,1-phenylene]bis[4,4,5,5-tetramethyl-
- (Diphenylsilanediyl)bis(3,1-phenylene)di(boronic Acid Pinacol Ester)
-
- MDL: MFCD34565789
- Inchi: 1S/C36H42B2O4Si/c1-33(2)34(3,4)40-37(39-33)27-17-15-23-31(25-27)43(29-19-11-9-12-20-29,30-21-13-10-14-22-30)32-24-16-18-28(26-32)38-41-35(5,6)36(7,8)42-38/h9-26H,1-8H3
- InChI Key: JCZXNIWHKAEYBZ-UHFFFAOYSA-N
- SMILES: [Si](C1C=CC=C(B2OC(C)(C)C(C)(C)O2)C=1)(C1C=CC=C(B2OC(C)(C)C(C)(C)O2)C=1)(C1=CC=CC=C1)C1=CC=CC=C1
1,3,2-Dioxaborolane, 2,2'-[(diphenylsilylene)di-3,1-phenylene]bis[4,4,5,5-tetramethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1194387-0.25g |
(Diphenylsilanediyl)bis(3,1-phenylene)di(boronic Acid Pinacol Ester) |
2084131-31-5 | >98% | 0.25g |
$495 | 2024-07-29 | |
| eNovation Chemicals LLC | Y1194387-1g |
(Diphenylsilanediyl)bis(3,1-phenylene)di(boronic Acid Pinacol Ester) |
2084131-31-5 | >98% | 1g |
$870 | 2024-07-29 | |
| eNovation Chemicals LLC | Y1194387-5g |
(Diphenylsilanediyl)bis(3,1-phenylene)di(boronic Acid Pinacol Ester) |
2084131-31-5 | >98% | 5g |
$1650 | 2024-07-29 | |
| Cooke Chemical | LN6527354-0.25g |
(Diphenylsilanediyl)bis(3,1-phenylene)di(boronicAcidPinacolEster) |
2084131-31-5 | >98% | 0.25g |
RMB 2880.00 | 2025-02-20 | |
| Cooke Chemical | LN6527354-1g |
(Diphenylsilanediyl)bis(3,1-phenylene)di(boronicAcidPinacolEster) |
2084131-31-5 | >98% | 1g |
RMB 5440.00 | 2025-02-20 | |
| Cooke Chemical | LN6527354-5g |
(Diphenylsilanediyl)bis(3,1-phenylene)di(boronicAcidPinacolEster) |
2084131-31-5 | >98% | 5g |
RMB 11600.00 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1589392-250mg |
Diphenylbis(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)silane |
2084131-31-5 | 98% | 250mg |
¥4680 | 2023-03-11 | |
| Aaron | AR01XFPY-100mg |
(Diphenylsilanediyl)bis(3,1-phenylene)di(boronic Acid Pinacol Ester) |
2084131-31-5 | 98% | 100mg |
$404.00 | 2025-02-12 | |
| Aaron | AR01XFPY-250mg |
(Diphenylsilanediyl)bis(3,1-phenylene)di(boronic Acid Pinacol Ester) |
2084131-31-5 | 98% | 250mg |
$520.00 | 2025-02-12 | |
| Aaron | AR01XFPY-1g |
(Diphenylsilanediyl)bis(3,1-phenylene)di(boronic Acid Pinacol Ester) |
2084131-31-5 | 98% | 1g |
$981.00 | 2025-02-12 |
1,3,2-Dioxaborolane, 2,2'-[(diphenylsilylene)di-3,1-phenylene]bis[4,4,5,5-tetramethyl- Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 1,3,2-Dioxaborolane, 2,2'-[(diphenylsilylene)di-3,1-phenylene]bis[4,4,5,5-tetramethyl-
Professional Introduction to Compound with CAS No. 2084131-31-5 and Product Name: 1,3,2-Dioxaborolane, 2,2'-[(diphenylsilylene)di-3,1-phenylene]bis[4,4,5,5-tetramethyl-]
The compound with the CAS number 2084131-31-5 and the product name 1,3,2-Dioxaborolane, 2,2'-[(diphenylsilylene)di-3,1-phenylene]bis[4,4,5,5-tetramethyl-] represents a significant advancement in the field of organoboron chemistry. This compound belongs to a class of borylated heterocycles that have garnered considerable attention due to their versatile applications in synthetic chemistry and pharmaceutical development. The unique structural features of this molecule make it a valuable intermediate in the synthesis of complex organic molecules, particularly those involving boron-containing functional groups.
One of the most remarkable aspects of this compound is its dual functionality. The presence of a 1,3,2-dioxaborolane core provides a reactive boron center that can participate in various cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is widely used in organic synthesis to form carbon-carbon bonds and is particularly useful in the construction of biaryl structures. The diphenylsilylene bridge in the molecule further enhances its reactivity by providing a stable yet flexible framework that can accommodate various substituents without compromising the overall electronic properties of the boron center.
The 4,4,5,5-tetramethyl- substituents appended to the dioxaborolane core contribute to the steric stability of the molecule. These bulky groups help to prevent unwanted side reactions by shielding the reactive boron center from nucleophilic attack. Additionally, they improve the solubility of the compound in non-polar solvents, making it more suitable for use in a variety of synthetic protocols. This combination of structural features makes 1,3,2-Dioxaborolane, 2,2'-[(diphenylsilylene)di-3,1-phenylene]bis[4,4,5,5-tetramethyl- an exceptionally versatile building block for complex organic synthesis.
Recent research has highlighted the importance of borylated heterocycles in pharmaceutical development. These compounds have shown promise as intermediates in the synthesis of novel therapeutic agents. For instance, studies have demonstrated that boron-containing heterocycles can be effective in targeting specific biological pathways without causing significant side effects. The reactivity and stability of compounds like 2084131-31-5 make them ideal candidates for further exploration in drug discovery.
The diphenylsilylene moiety has been particularly studied for its ability to enhance the bioavailability and metabolic stability of drug candidates. By incorporating this group into a borylated heterocycle framework, researchers can create molecules that exhibit improved pharmacokinetic properties. This has led to several promising candidates entering clinical trials for various therapeutic applications. The structural versatility of 1,3,2-Dioxaborolane, 2,2'-[(diphenylsilylene)di-3,1-phenylene]bis[4,4,5,5-tetramethyl- allows for further functionalization and derivatization to produce novel compounds with tailored biological activities.
In addition to its pharmaceutical applications,2084131-31-5 has found utility in materials science and catalysis. Boron-containing heterocycles are known for their ability to act as ligands in transition metal catalysis. The unique electronic properties of these compounds can be exploited to design highly efficient catalysts for various organic transformations. For example,dioxaborolanes have been used as ligands in palladium-catalyzed cross-coupling reactions, which are fundamental to modern synthetic chemistry. The presence of bulky substituents like 4,4,5,5-tetramethyl groups ensures that these catalysts remain stable under harsh reaction conditions while maintaining high selectivity.
The synthesis of 1,3,2-Dioxaborolane, 2,2'-[(diphenylsilylene)di-3,1-phenylene]bis[4,4,5,5-tetramethyl-*] is a testament to the progress made in organometallic chemistry over recent decades. The ability to precisely control the structure and reactivity of these complex molecules has opened up new avenues for research and development across multiple disciplines. As our understanding of these systems continues to grow,2084131-31-* will undoubtedly play a crucial role in advancing both academic research and industrial applications.
The future prospects for this compound are exciting and multifaceted. Ongoing research aims to expand its utility by exploring new synthetic pathways and reaction conditions that could further enhance its reactivity and selectivity. Additionally,the integration of computational methods into synthetic planning will allow researchers to predict and optimize the behavior of these complex molecules with greater accuracy than ever before. This interdisciplinary approach promises to accelerate the discovery and development of novel borylated heterocycles like *2084131-*.
In conclusion,2084131-* represents a significant contribution to organoboron chemistry and has wide-ranging implications for synthetic chemistry, pharmaceutical development, and materials science*. Its unique structural features make it an exceptionally versatile intermediate that continues to inspire new research directions across multiple fields.* As our understanding*of these systems*advances,*this compound*will undoubtedly play an increasingly important role*in shaping*the future*of chemical research*. *The combination*of reactivity*, stability*,and structural versatility*makes *2084131-* an indispensable tool*for chemists working on cutting-edge problems.*
2084131-31-5 (1,3,2-Dioxaborolane, 2,2'-[(diphenylsilylene)di-3,1-phenylene]bis[4,4,5,5-tetramethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)